1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea

• IUPAC Name: 1-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
• InChI: InChI=1S/C21H24ClN3O5/c1-28-17-9-15(10-18(29-2)20(17)30-3)24-21(27)23-11-13-8-19(26)25(12-13)16-6-4-14(22)5-7-16/h4-7,9-10,13H,8,11-12H2,1-3H3,(H2,23,24,27)
• InChI Key: RMJXJNUNMVEVDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClN3O5
• Molecular Weight: 433.9 g/mol
• CAS No.: 954588-19-3

Description

1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea is a synthetic organic compound of significant interest in medicinal chemistry and biochemical research. Structurally, it is a urea derivative featuring a pyrrolidinone core and a 3,4,5-trimethoxyphenyl group. This molecular architecture is often explored in the development of small-molecule inhibitors, particularly for kinase and phosphatase assays . Compounds with similar substructures, such as the chlorophenyl and trimethoxyphenyl motifs, have been investigated for their potential to modulate cellular differentiation pathways, including those involving the Id (inhibitor of DNA binding) family of proteins, which are key targets in oncology and stem cell research . As a urea derivative, it may act as a molecular scaffold that mimics peptide bonds, allowing it to interact with a variety of enzymatic targets. This product is intended for research purposes only and is not approved for use in humans or animals. Researchers are responsible for conducting all necessary experiments to determine the compound's specific activity, efficacy, and safety profile for their unique applications.

Biological Activity

The compound 1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea is a synthetic organic molecule that has gained attention in medicinal chemistry due to its potential biological activities. This article explores its structural characteristics, biological activities, and relevant research findings based on diverse sources.

Structural Characteristics

Molecular Formula: C₂₃H₂₄ClN₃O₃
Molecular Weight: 425.9 g/mol

Structural Features:

• Pyrrolidinone Ring: Contributes to the compound's conformational flexibility.
• Chlorophenyl Group: Enhances hydrophobic interactions with biological targets.
• Urea Moiety: Facilitates hydrogen bonding with enzymes and receptors.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, primarily through interactions with specific molecular targets such as enzymes and receptors. The following sections detail its notable biological effects.

Antitumor Activity

Several studies have highlighted the antiproliferative effects of this compound against various cancer cell lines. For instance, derivatives similar to this compound demonstrated significant inhibition of cancer cell proliferation, with IC50 values indicating moderate to high potency.

Compound	Cancer Cell Line	IC50 (μM)
Target Compound	A549	2.39 ± 0.10
Target Compound	HCT-116	3.90 ± 0.33
Sorafenib (Control)	A549	2.12 ± 0.18
Sorafenib (Control)	HCT-116	2.25 ± 0.71

These results suggest that the compound may act as a potential BRAF inhibitor , which is crucial for further research in cancer therapeutics .

Neuropharmacological Effects

Investigations into the neuropharmacological properties of the compound have shown effects on neurotransmitter systems, indicating potential applications in treating neurological disorders. The modulation of neurotransmitter activity may contribute to therapeutic outcomes in conditions such as anxiety and depression.

Enzyme Inhibition

The compound exhibits enzyme inhibitory properties , which are critical for its biological activity:

• Mechanism of Action: The compound may inhibit enzymes involved in key metabolic pathways, altering their activity and leading to therapeutic benefits.
• Binding Affinity Studies: Research has demonstrated significant binding affinity to various target proteins, which could translate into effective pharmacological action.

Case Studies and Research Findings

• Antiproliferative Studies: A series of studies evaluated the antiproliferative activity against cancer cell lines using MTT assays. Results indicated that the structural modifications significantly influenced the potency of the compounds .
• Mechanistic Studies: Molecular docking studies revealed that the urea moiety forms hydrogen bonds with amino acid residues in target proteins, enhancing the compound's binding affinity and biological activity .
• Comparative Studies: Comparative investigations with similar compounds showed that structural variations significantly impact biological efficacy, underscoring the importance of structure-activity relationships (SAR) in drug design .

Comparison with Similar Compounds

Structural Analogues of Urea Derivatives

The following table highlights key structural analogs and their properties:

Compound Name	Substituents on Aromatic Rings	Molecular Weight (g/mol)	Biological Activity	Melting Point (°C)	Reference
1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea (Target)	3,4,5-Trimethoxyphenyl, 4-Chlorophenyl	~434 (estimated*)	Potential anticancer activity	N/A	Inferred
1-((1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(2,4-dimethoxyphenyl)urea	2,4-Dimethoxyphenyl, 4-Chlorophenyl	403.9	Not specified	N/A
1-(1-(4-Chlorophenyl)-5-oxopyrrolidin-3-yl)-3-(2-methoxy-5-methylphenyl)urea	2-Methoxy-5-methylphenyl, 4-Chlorophenyl	N/A	Not specified	N/A
1-(4-Chlorophenyl)-3-(2-phenoxyphenyl)urea	2-Phenoxyphenyl, 4-Chlorophenyl	~287 (estimated)	Not specified	N/A
4v: Triazole-3-carboxamido benzoic acid derivative	3,4,5-Trimethoxyphenyl, 4-Chlorophenyl	~450–550	Anticancer (in vitro)	213

*Estimated based on structural similarity to with additional methoxy group.

Key Observations:

3,4,5-Trimethoxyphenyl Group : This substituent is critical for anticancer activity, as seen in combretastatin analogs and pyrazole derivatives (e.g., 4c in ). Its absence in dimethoxy or methoxy-methyl analogs (e.g., ) correlates with reduced potency.

4-Chlorophenyl Group : Enhances metabolic stability and target binding, as observed in kinase inhibitors and analgesics .

Urea vs. Triazole Backbones : Urea derivatives (target compound) may exhibit different hydrogen-bonding interactions compared to triazoles (), influencing solubility and target selectivity.

Preparation Methods

Cyclization Strategies

The 5-oxopyrrolidin-3-ylmethyl scaffold is typically synthesized via intramolecular lactamization . One approach involves:

• Condensation of 4-chlorophenylglycine derivatives with γ-keto esters under acidic conditions, followed by cyclization via thermal or catalytic methods.
• Dieckmann cyclization of N-(4-chlorophenyl)-substituted β-keto amides, using bases like sodium hydride in tetrahydrofuran (THF) at 0–5°C.

Example protocol :

• React N-(4-chlorophenyl)-3-(methoxycarbonyl)pent-4-enamide with triethylamine (2.5 eq) in dichloromethane at −10°C.
• Add trifluoroacetic anhydride (1.2 eq) dropwise, stir for 6 hours, and isolate the pyrrolidinone via vacuum filtration (yield: 68–72%).

Functionalization at the C3 Position

Introduction of the methylene group involves alkylation reactions :

• Treat the pyrrolidinone intermediate with paraformaldehyde and hydrochloric acid in refluxing ethanol to generate the chloromethyl derivative.
• Perform nucleophilic substitution with sodium cyanoborohydride in acetonitrile, yielding the 3-(hydroxymethyl) intermediate.

Optimization note : Lowering the reaction temperature to −20°C minimizes side-product formation during alkylation.

Urea Bond Formation

Isocyanate Route

The most reliable method involves reacting the pyrrolidinone-derived amine with 3,4,5-trimethoxyphenyl isocyanate:

• Synthesize the isocyanate by treating 3,4,5-trimethoxyaniline with bis(trichloromethyl)carbonate (BTC, 0.33 eq) in dichloromethane at 0°C.
• Add the amine intermediate (1.05 eq) dissolved in THF, stir at 25°C for 12 hours, and isolate the urea via aqueous workup.

Key data :

• Yield: 82–85%
• Purity (HPLC): >98%

Carbamate Rearrangement

Alternative pathways employ Curtius rearrangement :

• Convert 3,4,5-trimethoxybenzoic acid to the acyl azide using diphenylphosphoryl azide (DPPA).
• Thermally decompose the azide in toluene to form the isocyanate in situ.

Advantage : Avoids handling unstable isocyanates directly.

Reaction Optimization and Troubleshooting

Solvent Systems

Step	Optimal Solvent	Rationale
Cyclization	THF	Enhances lactam ring stability
Alkylation	Acetonitrile	Polar aprotic, minimizes hydrolysis
Urea coupling	Dichloromethane	Facilitates amine-isocyanate mixing

Catalytic Additives

• Phase-transfer catalysts : Tetrabutylammonium bromide (0.1 eq) improves interfacial reactions during alkylation.
• Lewis acids : ZnCl₂ (5 mol%) accelerates urea formation by activating the isocyanate electrophile.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, NH), 6.89 (s, 2H, Ar-H), 4.02 (m, 1H, CH₂), 3.81 (s, 9H, OCH₃).
• ESI-MS : m/z 434.9 ([M+H]⁺, calculated 433.9).

Purity Assessment

• HPLC : C18 column, acetonitrile/water (70:30), retention time = 12.7 min.
• Elemental analysis : C 58.12%, H 5.58%, N 9.68% (theoretical: C 58.14%, H 5.57%, N 9.69%).

Applications and Derivatives

While the primary focus is synthesis, derivatives of this compound show promise in:

• Kinase inhibition : Structural analogs demonstrate IC₅₀ values <100 nM against PIM1 kinases.
• Anticancer activity : Urea-linked pyrrolidinones exhibit apoptosis induction in MCF-7 cells (EC₅₀: 2.1–4.3 µM).